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Compound of Interest

Compound Name: Caesium oxide

Cat. No.: B13407461

A Note on Caesium Oxide: Extensive literature searches did not yield significant documented
applications of caesium oxide in solid oxide fuel cells (SOFCSs). It is a common point of
confusion with the element cerium, whose oxide is a cornerstone material in SOFC research
and development. Therefore, these application notes will focus on the multifaceted roles of
cerium oxide (ceria) in SOFCs to provide relevant and valuable information for researchers in
this field.

Cerium Oxide (CeO2) in Solid Oxide Fuel Cells: A
Comprehensive Overview

Cerium oxide, particularly in its doped form, is a critical material in the advancement of
intermediate-temperature solid oxide fuel cells (IT-SOFCs) operating between 600°C and
800°C.[1] Its unique properties, including high ionic conductivity, mixed ionic-electronic
conductivity under reducing conditions, and catalytic activity, make it a versatile component for
electrolytes, anodes, and cathodes.[2][3]

Cerium Oxide as an Electrolyte Material

Doped ceria, such as gadolinium-doped ceria (GDC) and samarium-doped ceria (SDC), is a
leading alternative to traditional yttria-stabilized zirconia (YSZ) electrolytes for IT-SOFCs.[4]
The primary advantage of ceria-based electrolytes is their higher ionic conductivity at lower
temperatures, which allows for a reduction in the operating temperature of the SOFC, leading
to lower costs and improved long-term stability.[2]
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Key Applications:

o Primary Electrolyte: In IT-SOFCs, doped ceria can be used as the dense electrolyte layer
that separates the anode and cathode, facilitating the transport of oxygen ions.

« Interlayer: A thin layer of doped ceria is often used as an interlayer between a YSZ
electrolyte and a cathode material like lanthanum strontium cobalt ferrite (LSCF) to prevent
detrimental chemical reactions.

Cerium Oxide in SOFC Anodes

Ceria is a vital component in modern SOFC anodes, particularly for those that directly utilize
hydrocarbon fuels.[5] Conventional nickel-YSZ (Ni-YSZ) cermet anodes are susceptible to
carbon deposition (coking) and sulfur poisoning when operating on fuels other than pure
hydrogen.[5] The incorporation of ceria into the anode addresses these challenges.[5]

Key Functions:

o Enhanced Carbon Tolerance: Ceria's ability to store and release oxygen promotes the
oxidation of carbon deposits, thereby improving the anode's resistance to coking.[5]

o Improved Sulfur Tolerance: Ceria-containing anodes have demonstrated better resilience to
sulfur poisoning compared to traditional Ni-YSZ anodes.[5]

o Catalytic Activity: As a mixed ionic-electronic conductor (MIEC) under reducing conditions,
ceria extends the three-phase boundary (TPB) where the electrochemical reactions occur,
enhancing the overall performance of the anode.[5]

e Promotion of Reforming Reactions: Ceria can act as a catalyst for the internal reforming of
hydrocarbon fuels into hydrogen and carbon monoxide within the anode compartment.

Cerium Oxide in SOFC Cathodes

While less common than in anodes and electrolytes, ceria is also used to enhance the
performance of SOFC cathodes. It is often used as a component in composite cathodes or as a
coating on other cathode materials.

Key Roles:
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o Expansion of the Triple-Phase Boundary: Similar to its function in the anode, the mixed
conductivity of ceria in a composite cathode can increase the active area for the oxygen
reduction reaction (ORR).

o Catalytic Promoter: Ceria can enhance the catalytic activity of the primary cathode material
for the oxygen reduction reaction.

« Infiltration of Nanopatrticles: Infiltrating ceria hanopatrticles into a porous cathode scaffold is a
technique used to improve its electrochemical performance and stability.[3]

Quantitative Data on Cerium Oxide in SOFCs

The following tables summarize key performance metrics of SOFCs utilizing cerium oxide-
based components.

Table 1: lonic Conductivity of Selected Doped Ceria Electrolytes

Material Composition Temperature (°C) lonic Conductivity (S/cm)
Ce0.9Gdo.101.95 (GDC10) 800 ~0.1

Ce0.8Smo.201.9 (SDC20) 800 ~0.12

Ce0.9Gdo.101.95 (GDC10) 600 ~0.02

Ceo0.8SMo.201.9 (SDC20) 600 ~0.025

Table 2: Performance of SOFCs with Ceria-Containing Anodes

Anode Fuel Operating Peak Power
Composition Temperature (°C) Density (mW/cm?)
Ni-GDC H2 800 > 1000

Ni-SDC H2 750 ~800

Cu-Ceria-YSZ CHa 800 ~400

LSCM-GDC H2 850 ~600
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Experimental Protocols

Protocol 1: Synthesis of Gadolinium-Doped Ceria (GDC)
Powder via Co-Precipitation

This protocol describes a common method for synthesizing GDC powder, a widely used
electrolyte and anode material.

Materials:

Cerium (I11) nitrate hexahydrate (Ce(NOs)s-6H20)

Gadolinium (Ill) nitrate hexahydrate (Gd(NOs3)3-6H20)

Ammonium carbonate ((NH4)2COs3) or another precipitating agent

Deionized water

Ethanol

Procedure:
e Precursor Solution Preparation:

o Calculate the required molar amounts of cerium nitrate and gadolinium nitrate to achieve
the desired doping concentration (e.g., 10 mol% Gd).

o Dissolve the calculated amounts of Ce(NOs3)3:6H20 and Gd(NOs3)3:6H20 in deionized
water to form a clear solution.

o Co-precipitation:

o Prepare a solution of the precipitating agent (e.g., 1 M ammonium carbonate) in deionized
water.

o Slowly add the nitrate precursor solution dropwise into the vigorously stirred precipitating
agent solution. A precipitate will form immediately.
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o Continue stirring for 2-4 hours to ensure complete precipitation.
e Washing and Drying:
o Separate the precipitate from the solution by centrifugation or filtration.

o Wash the precipitate multiple times with deionized water and then with ethanol to remove
residual ions.

o Dry the washed precipitate in an oven at 80-100°C overnight.
 Calcination:
o Grind the dried powder using a mortar and pestle.

o Calcine the powder in a furnace at a temperature typically between 600°C and 800°C for
2-4 hours to obtain the crystalline GDC powder.

Protocol 2: Fabrication of a Ceria-Infiltrated Anode

This protocol details the process of infiltrating a porous anode scaffold with a ceria-containing
solution to enhance its performance.

Materials:

Porous anode substrate (e.g., NiO-YSZ)

Cerium (Il1) nitrate hexahydrate (Ce(NOs)s-6H20)

Deionized water

Urea (optional, as a combustion aid)

Surfactant (optional, to improve wetting)
Procedure:

e Infiltration Solution Preparation:
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o Prepare an aqueous solution of cerium nitrate with the desired concentration (e.g., 1-2 M).

o Optionally, add urea and a surfactant to the solution and stir until fully dissolved.

e Infiltration:
o Place the porous anode substrate on a vacuum filtration setup.
o Apply a small amount of the infiltration solution onto the surface of the anode.
o Apply a vacuum to draw the solution into the porous structure of the anode.
o Repeat this process until the desired loading of ceria precursor is achieved.
e Drying and Firing:
o Dry the infiltrated anode in an oven at 100-150°C.

o Heat the anode in a furnace to a temperature between 400°C and 600°C to decompose
the nitrate precursor and form ceria nanoparticles within the anode pores.

e Reduction (for NiO-containing anodes):

o Prior to electrochemical testing, the NiO in the anode must be reduced to Ni. This is
typically done in-situ in the fuel cell test station by exposing the anode to a hydrogen-
containing atmosphere at operating temperature.
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Caption: Electrochemical oxidation of hydrogen at the SOFC anode triple-phase boundary.
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Caption: Experimental workflow for the synthesis of GDC powder via co-precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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